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Compound of Interest

Compound Name:

(s)-5-

(Hydroxymethyl)dihydrofuran-

2(3h)-one

Cat. No.: B1333545 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical reduction of the lactone

(S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one. This versatile chiral building block can be

selectively reduced to its corresponding lactol, (S)-5-(hydroxymethyl)tetrahydrofuran-2-ol, or

fully reduced to the diol, (S)-(tetrahydrofuran-2,5-diyl)dimethanol. These products are valuable

intermediates in the synthesis of various biologically active molecules and natural products.

Introduction
The reduction of lactones is a fundamental transformation in organic synthesis. The choice of

reducing agent is critical to selectively obtain either the partially reduced lactol (a cyclic

hemiacetal) or the fully reduced diol. Diisobutylaluminum hydride (DIBAL-H) is a powerful and

sterically hindered reducing agent commonly employed for the partial reduction of esters and

lactones to aldehydes and lactols, respectively. This reaction is typically performed at low

temperatures to stabilize the tetrahedral intermediate and prevent over-reduction. For the

complete reduction of lactones to diols, stronger reducing agents such as lithium aluminum

hydride (LiAlH4) are generally used. Sodium borohydride (NaBH4) is a milder reducing agent

and is typically not reactive enough to reduce lactones under standard conditions, though its

reactivity can be enhanced.
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Reaction Pathways
The reduction of (S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one can proceed via two main

pathways depending on the reducing agent and reaction conditions.
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(S)-5-(Hydroxymethyl)dihydrofuran-2(3H)-one

(S)-5-(hydroxymethyl)tetrahydrofuran-2-ol
  DIBAL-H

  (Low Temp.)

(S)-(tetrahydrofuran-2,5-diyl)dimethanol

  LiAlH4
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Reaction Setup

Reduction

Work-up & Isolation

Dissolve Lactone in
Anhydrous Solvent (e.g., Toluene, DCM)

Cool to -78 °C
(Dry Ice/Acetone Bath)

Slowly Add DIBAL-H Solution
(1.0 - 1.2 equivalents)

Stir at -78 °C
(1-3 hours)

Monitor by TLC

Quench with Methanol at -78 °C

Reaction Complete

Warm to Room Temperature

Add Rochelle's Salt Solution
(Saturated aq. Potassium Sodium Tartrate)

Extract with Organic Solvent
(e.g., Ethyl Acetate)

Dry, Filter, and Concentrate

Purify by Flash Chromatography

 

Reaction Setup

Reduction

Work-up & Isolation

Suspend LiAlH₄ in
Anhydrous Solvent (e.g., THF, Diethyl Ether)

Cool to 0 °C
(Ice Bath)

Slowly Add Lactone Solution

Stir at 0 °C to Room Temperature
(2-12 hours)

Monitor by TLC

Cool to 0 °C

Reaction Complete

Sequential Slow Addition of:
1. Water

2. 15% aq. NaOH
3. Water

Filter off Aluminum Salts

Extract Filtrate with Organic Solvent

Dry, Filter, and Concentrate

Purify by Flash Chromatography or Distillation
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To cite this document: BenchChem. [Application Notes and Protocols: Reduction of (S)-5-
(Hydroxymethyl)dihydrofuran-2(3H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333545#reduction-of-the-lactone-in-s-5-
hydroxymethyl-dihydrofuran-2-3h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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